Cas no 50987-90-1 (Benzene, 1,4-dichloro-2,5-bis(chloromethyl)-)

• Product Name: Benzene, 1,4-dichloro-2,5-bis(chloromethyl)-
• CAS No: 50987-90-1
• MF: C₈H₆Cl₄
• MW: 243.94523859024
• CID: 363662
• PubChem ID: 818033
• Update Time: 2025-04-19

Benzene, 1,4-dichloro-2,5-bis(chloromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,4-dichloro-2,5-bis(chloromethyl)-
• 1,4-dichloro-2,5-bis(chloromethyl)benzene
• 1,4-Dichlor-2,5-bis-chlormethyl-benzol
• 1,4-dichloro-2,5-bis-chloromethyl-benzene
• 1,4-dichloromethyl-2,5-dichlorobenzene
• 2,5-dichloro-1,4-bis-chloro-methylbenzene
• SCHEMBL7597819
• AKOS005067466
• DTXSID90355894
• MBAWENWZCTWAPT-UHFFFAOYSA-N
• 50987-90-1
• 1,4-Dichloromethyl-2, 5-dichlorobenzene
• 1,4-Dichloro-2,5-di(chloromethyl)benzene

• Inchi： 1S/C8H6Cl4/c9-3-5-1-7(11)6(4-10)2-8(5)12/h1-2H,3-4H2
• InChI Key： MBAWENWZCTWAPT-UHFFFAOYSA-N
• SMILES： ClC1C=C(CCl)C(=CC=1CCl)Cl

Computed Properties

• Exact Mass: 241.92200
• Monoisotopic Mass: 241.922361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0.00000
• LogP: 4.47100

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes